![molecular formula C15H12BrN3O2 B4111945 3-{5-[1-(4-bromophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine](/img/structure/B4111945.png)
3-{5-[1-(4-bromophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine
Overview
Description
3-{5-[1-(4-bromophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as BPEOP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BPEOP is a heterocyclic compound that contains both pyridine and oxadiazole rings, making it a versatile molecule with a variety of potential uses.
Mechanism of Action
The exact mechanism of action of 3-{5-[1-(4-bromophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine is not yet fully understood, but it is thought to act as a partial agonist for certain GPCRs. This means that it can bind to the receptor and activate it to some degree, but not as strongly as a full agonist. This property could make this compound useful for studying the function of GPCRs and developing drugs that target them.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific GPCR it interacts with. For example, it has been shown to modulate the activity of the dopamine D3 receptor, which is involved in the regulation of reward and motivation. This compound has also been shown to have analgesic effects in animal models, possibly through its interaction with the mu-opioid receptor.
Advantages and Limitations for Lab Experiments
One advantage of using 3-{5-[1-(4-bromophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine in lab experiments is its high affinity for certain GPCRs, which can make it a useful tool for studying their function. However, one limitation is that its partial agonist activity may make it difficult to interpret results, as it may not fully activate the receptor. Additionally, as with any experimental compound, it is important to consider issues such as solubility, stability, and toxicity when working with this compound.
Future Directions
There are several potential future directions for research on 3-{5-[1-(4-bromophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine. One area of interest is in developing new drugs that target GPCRs, particularly those involved in neurological disorders such as Parkinson's disease and addiction. This compound could serve as a starting point for the development of such drugs. Another area of interest is in studying the structure-activity relationships of this compound and related compounds, in order to better understand how they interact with GPCRs and how their properties can be optimized for specific applications. Finally, further research is needed to fully elucidate the mechanism of action of this compound and its effects on different GPCRs.
Scientific Research Applications
3-{5-[1-(4-bromophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine has a range of potential applications in scientific research, particularly in the field of medicinal chemistry. One potential use is as a ligand for G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are a target for many drugs. This compound has been shown to have high affinity for several GPCRs, making it a promising lead compound for the development of new drugs.
Properties
IUPAC Name |
5-[1-(4-bromophenoxy)ethyl]-3-pyridin-3-yl-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrN3O2/c1-10(20-13-6-4-12(16)5-7-13)15-18-14(19-21-15)11-3-2-8-17-9-11/h2-10H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQIOUGNHVIKJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=NO1)C2=CN=CC=C2)OC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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